Cas no 1483955-69-6 (2-(5-methylheptan-3-yl)aminopropane-1,3-diol)

• Product Name: 2-(5-methylheptan-3-yl)aminopropane-1,3-diol
• CAS No: 1483955-69-6
• MF: C₁₁H₂₅NO₂
• MW: 203.321703672409
• CID: 5160871
• PubChem ID: 65312473
• Update Time: 2025-10-30

2-(5-methylheptan-3-yl)aminopropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[(1-ethyl-3-methylpentyl)amino]-
• 2-((5-Methylheptan-3-yl)amino)propane-1,3-diol
• 2-(5-methylheptan-3-yl)aminopropane-1,3-diol

• Inchi： 1S/C11H25NO2/c1-4-9(3)6-10(5-2)12-11(7-13)8-14/h9-14H,4-8H2,1-3H3
• InChI Key： OBEQEMNDISCMLH-UHFFFAOYSA-N
• SMILES： C(O)C(NC(CC)CC(C)CC)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-(5-methylheptan-3-yl)aminopropane-1,3-diol

Introduction to 2-(5-methylheptan-3-yl)aminopropane-1,3-diol (CAS No. 1483955-69-6)

2-(5-methylheptan-3-yl)aminopropane-1,3-diol is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular structure, characterized by a branched alkyl chain and two hydroxyl groups, positions it as a versatile intermediate in the development of novel bioactive molecules. The presence of both an amine and diol moiety makes this compound a valuable building block for synthesizing complex derivatives with potential therapeutic applications.

The chemical identity of CAS No. 1483955-69-6 is well-documented in the scientific literature, where its synthesis, reactivity, and spectroscopic properties have been extensively studied. The compound belongs to the class of aliphatic amines with polyhydroxy functionalization, which are widely explored for their role in drug design due to their ability to form multiple hydrogen bonds and engage in chiral interactions.

Recent advancements in medicinal chemistry have highlighted the importance of 2-(5-methylheptan-3-yl)aminopropane-1,3-diol as a precursor for designing molecules that target specific biological pathways. For instance, its structural motif has been utilized in the synthesis of protease inhibitors, where the amine group serves as a nucleophile for covalent bond formation with catalytic residues. Additionally, the diol functionality provides opportunities for further derivatization into esters or ethers, enhancing solubility and bioavailability.

In the realm of drug discovery, the compound’s compatibility with solid-phase peptide synthesis (SPPS) has been exploited to develop peptidomimetics. By replacing amino acid residues with 2-(5-methylheptan-3-yl)aminopropane-1,3-diol, researchers have been able to modulate the pharmacokinetic properties of peptides while retaining their biological activity. This approach has been particularly useful in designing long-acting analogs that exhibit improved stability and reduced immunogenicity.

The stereochemistry of 2-(5-methylheptan-3-yl)aminopropane-1,3-diol is another critical aspect that has garnered attention from synthetic chemists. The compound exists as a mixture of enantiomers, which can be separated using chiral resolution techniques such as crystallization or chromatography. Such enantiomerically pure forms are essential for evaluating the pharmacological profile of derivatives, as stereoisomers often exhibit distinct biological activities due to differences in receptor binding affinity.

Recent studies have also explored the potential of 2-(5-methylheptan-3-yl)aminopropane-1,3-diol in developing novel antibiotics. Its structural framework closely resembles that of known antimicrobial agents, suggesting its utility in creating structurally diverse libraries for high-throughput screening. By leveraging computational chemistry tools, researchers have identified promising derivatives that exhibit potent activity against Gram-positive bacteria while minimizing toxicity to human cells.

The role of 2-(5-methylheptan-3-yl)aminopropane-1,3-diol in material science is another emerging area of interest. Its ability to form stable hydrogen bonds has been exploited in designing polymers with enhanced mechanical strength and thermal stability. These materials find applications in coatings, adhesives, and specialty plastics where high performance is required.

From a synthetic perspective, the preparation of CAS No. 1483955-69-6 involves multi-step organic transformations that highlight modern methodologies in pharmaceutical synthesis. Key steps include nucleophilic substitution reactions to introduce the amine group followed by reduction and protection-deprotection strategies to achieve the desired diol functionality. Recent innovations in catalytic asymmetric synthesis have enabled more efficient routes to enantiomerically enriched forms of this compound.

The safety profile of 2-(5-methylheptan-3-yl)aminopropane-1,3-diol has been evaluated through preclinical studies conducted on cell culture and animal models. These investigations have demonstrated low toxicity at therapeutic doses and minimal side effects under controlled conditions. However, further research is needed to fully understand its long-term safety implications before clinical trials can be initiated.

In conclusion,2-(5-methylheptan-3-yl)aminopropane-1,3-diol represents a promising candidate for drug development and material innovation due to its unique structural features and functional versatility. Ongoing research continues to uncover new applications for this compound across various scientific disciplines, underscoring its importance as a cornerstone molecule in modern chemistry.